molecular formula C17H19N3OS B251664 N-(4-isopropylbenzoyl)-N'-(3-methyl-2-pyridinyl)thiourea

N-(4-isopropylbenzoyl)-N'-(3-methyl-2-pyridinyl)thiourea

Cat. No. B251664
M. Wt: 313.4 g/mol
InChI Key: MZLHGHWXHNPFEN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(4-isopropylbenzoyl)-N'-(3-methyl-2-pyridinyl)thiourea, also known as IMPY, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. IMPY is a thiourea derivative that has been synthesized using different methods, and its mechanism of action has been studied to understand its biochemical and physiological effects.

Mechanism of Action

The mechanism of action of N-(4-isopropylbenzoyl)-N'-(3-methyl-2-pyridinyl)thiourea is based on its ability to bind to specific targets, including enzymes, receptors, and proteins. N-(4-isopropylbenzoyl)-N'-(3-methyl-2-pyridinyl)thiourea has been shown to inhibit the activity of acetylcholinesterase, an enzyme that hydrolyzes the neurotransmitter acetylcholine, which is involved in cognitive function. N-(4-isopropylbenzoyl)-N'-(3-methyl-2-pyridinyl)thiourea has also been shown to bind to β-amyloid peptide, a protein that is implicated in the pathogenesis of Alzheimer's disease, and to modulate its aggregation and toxicity.
Biochemical and Physiological Effects
N-(4-isopropylbenzoyl)-N'-(3-methyl-2-pyridinyl)thiourea has been shown to have various biochemical and physiological effects, depending on the target it binds to. Inhibition of acetylcholinesterase by N-(4-isopropylbenzoyl)-N'-(3-methyl-2-pyridinyl)thiourea can increase the levels of acetylcholine in the brain, which can improve cognitive function. Binding of N-(4-isopropylbenzoyl)-N'-(3-methyl-2-pyridinyl)thiourea to β-amyloid peptide can prevent its aggregation and neurotoxicity, which can reduce the progression of Alzheimer's disease. N-(4-isopropylbenzoyl)-N'-(3-methyl-2-pyridinyl)thiourea has also been shown to have anticancer activity, by inducing apoptosis and inhibiting cell proliferation in different cancer cell lines.

Advantages and Limitations for Lab Experiments

N-(4-isopropylbenzoyl)-N'-(3-methyl-2-pyridinyl)thiourea has several advantages for lab experiments, including its high purity, stability, and specificity for different targets. N-(4-isopropylbenzoyl)-N'-(3-methyl-2-pyridinyl)thiourea can be used in different assays, including enzymatic assays, binding assays, and fluorescence microscopy. However, N-(4-isopropylbenzoyl)-N'-(3-methyl-2-pyridinyl)thiourea has some limitations, including its low solubility in water, which can affect its bioavailability and pharmacokinetics. N-(4-isopropylbenzoyl)-N'-(3-methyl-2-pyridinyl)thiourea can also have off-target effects, which can complicate the interpretation of experimental results.

Future Directions

There are several future directions for the research on N-(4-isopropylbenzoyl)-N'-(3-methyl-2-pyridinyl)thiourea, including the development of novel N-(4-isopropylbenzoyl)-N'-(3-methyl-2-pyridinyl)thiourea derivatives with improved pharmacokinetic properties and target selectivity. The use of N-(4-isopropylbenzoyl)-N'-(3-methyl-2-pyridinyl)thiourea as a diagnostic tool for Alzheimer's disease and other neurodegenerative disorders is also an area of active research. The investigation of the molecular mechanisms underlying the anticancer activity of N-(4-isopropylbenzoyl)-N'-(3-methyl-2-pyridinyl)thiourea can lead to the development of new cancer therapies. The application of N-(4-isopropylbenzoyl)-N'-(3-methyl-2-pyridinyl)thiourea in neuroscience research can provide new insights into the role of neurotransmitters in brain function and dysfunction.

Synthesis Methods

N-(4-isopropylbenzoyl)-N'-(3-methyl-2-pyridinyl)thiourea can be synthesized using different methods, including the reaction of 4-isopropylbenzoyl isothiocyanate with 3-methyl-2-pyridinylamine, or the reaction of 4-isopropylbenzoyl chloride with thiourea and 3-methyl-2-pyridinylamine. The synthesis of N-(4-isopropylbenzoyl)-N'-(3-methyl-2-pyridinyl)thiourea has been optimized to achieve high yields and purity, and various analytical techniques, including nuclear magnetic resonance spectroscopy, mass spectrometry, and X-ray crystallography, have been used to characterize the compound.

Scientific Research Applications

N-(4-isopropylbenzoyl)-N'-(3-methyl-2-pyridinyl)thiourea has been studied for its potential applications in different fields, including medicinal chemistry, biochemistry, and neuroscience. In medicinal chemistry, N-(4-isopropylbenzoyl)-N'-(3-methyl-2-pyridinyl)thiourea has been investigated as a potential drug candidate for the treatment of Alzheimer's disease, Parkinson's disease, and cancer. In biochemistry, N-(4-isopropylbenzoyl)-N'-(3-methyl-2-pyridinyl)thiourea has been used as a probe to study the binding properties of different proteins, including acetylcholinesterase and β-amyloid peptide. In neuroscience, N-(4-isopropylbenzoyl)-N'-(3-methyl-2-pyridinyl)thiourea has been used as a fluorescent marker to study the distribution and dynamics of different neurotransmitter systems in the brain.

properties

Molecular Formula

C17H19N3OS

Molecular Weight

313.4 g/mol

IUPAC Name

N-[(3-methylpyridin-2-yl)carbamothioyl]-4-propan-2-ylbenzamide

InChI

InChI=1S/C17H19N3OS/c1-11(2)13-6-8-14(9-7-13)16(21)20-17(22)19-15-12(3)5-4-10-18-15/h4-11H,1-3H3,(H2,18,19,20,21,22)

InChI Key

MZLHGHWXHNPFEN-UHFFFAOYSA-N

SMILES

CC1=C(N=CC=C1)NC(=S)NC(=O)C2=CC=C(C=C2)C(C)C

Canonical SMILES

CC1=C(N=CC=C1)NC(=S)NC(=O)C2=CC=C(C=C2)C(C)C

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.